Cas no 172791-02-5 (7-Azabicyclo[4.1.0]hept-2-ene, 7-[(4-methylphenyl)sulfonyl]-)

• Product Name: 7-Azabicyclo[4.1.0]hept-2-ene, 7-[(4-methylphenyl)sulfonyl]-
• CAS No: 172791-02-5
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 2782134
• PubChem ID: 10933903
• Update Time: 2025-04-21

7-Azabicyclo[4.1.0]hept-2-ene, 7-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 7-Azabicyclo[4.1.0]hept-2-ene, 7-[(4-methylphenyl)sulfonyl]-
• 172791-02-5
• DTXSID30448916

• Inchi： 1S/C13H15NO2S/c1-10-6-8-11(9-7-10)17(15,16)14-12-4-2-3-5-13(12)14/h2,4,6-9,12-13H,3,5H2,1H3
• InChI Key： ZKIDRRFCDGTGHN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C2C=CCCC12)(=O)=O

Computed Properties

• Exact Mass: 249.08234989Da
• Monoisotopic Mass: 249.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5Ų